Cas no 1540393-05-2 (methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine)
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1540393-05-2
- EN300-3088019
- AKOS019627225
- methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine
-
- Inchi: 1S/C9H16N4/c1-7(10-2)9-12-11-8-5-3-4-6-13(8)9/h7,10H,3-6H2,1-2H3
- InChI Key: KPQWRKIQPVLRKK-UHFFFAOYSA-N
- SMILES: N12C(C(C)NC)=NN=C1CCCC2
Computed Properties
- Exact Mass: 180.137496527g/mol
- Monoisotopic Mass: 180.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 42.7Ų
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3088019-0.05g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-3088019-0.1g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-3088019-0.25g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-3088019-0.5g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-3088019-1.0g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-3088019-2.5g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-3088019-5.0g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-3088019-10.0g |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine |
1540393-05-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 |
methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine
Comprehensive Overview of Methyl(1-{5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]Pyridin-3-yl}Ethyl)Amine (CAS No. 1540393-05-2)
In the rapidly evolving field of pharmaceutical and agrochemical research, methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine (CAS No. 1540393-05-2) has emerged as a compound of significant interest. This heterocyclic amine, characterized by its unique [1,2,4]triazolo[4,3-a]pyridine scaffold, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The compound's CAS No. 1540393-05-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its triazolo-pyridine core is a hotspot for investigations into kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. Recent publications highlight its role in the development of novel therapeutics for neurological disorders, a topic garnering substantial attention due to the global rise in neurodegenerative diseases.
From a synthetic chemistry perspective, methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine offers a robust platform for derivatization. Its ethylamine side chain enables facile conjugation with other pharmacophores, making it a valuable intermediate in multi-step syntheses. This adaptability is crucial for addressing challenges in drug solubility and metabolic stability, key concerns in contemporary pharmaceutical R&D.
Environmental and sustainability considerations are also driving interest in this compound. As industries seek greener alternatives, the efficient synthesis of 1540393-05-2 using catalytic methods has become a focal point. Researchers are exploring microwave-assisted and flow-chemistry approaches to minimize waste and energy consumption, topics frequently queried in AI-driven literature searches.
In agrochemical applications, the [1,2,4]triazolo[4,3-a]pyridine moiety exhibits promising herbicidal and fungicidal properties. With climate change impacting crop yields, this compound's potential in developing next-generation sustainable pesticides is a subject of active exploration. Patent filings indicate its utility in formulations targeting resistant weed species, addressing a pressing need in modern agriculture.
Analytical characterization of methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine involves advanced techniques like LC-MS and NMR spectroscopy. These methods are critical for quality control in large-scale production, a concern frequently raised in pharmaceutical manufacturing forums. The compound's stability under various pH conditions is another area of investigation, particularly for oral dosage form development.
In conclusion, CAS No. 1540393-05-2 represents a versatile chemical entity with cross-disciplinary applications. Its growing prominence in drug discovery pipelines and agrochemical innovation underscores the importance of continued research into its properties and derivatives. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.
1540393-05-2 (methyl(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)